Cas no 1353988-58-5 (2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide)

• Product Name: 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide
• CAS No: 1353988-58-5
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 2162045
• Update Time: 2025-05-20

2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-ethyl-n-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide
• 2-Chloro-N-ethyl-N-((1-methylpyrrolidin-3-yl)methyl)acetamide
• AM94990
• 2-Chloro-N-ethyl-N-(1-methylpyrrolidin-3-ylmethyl)acetamide
• 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide

• Inchi： 1S/C10H19ClN2O/c1-3-13(10(14)6-11)8-9-4-5-12(2)7-9/h9H,3-8H2,1-2H3
• InChI Key： QQMLHSOTMBKVJE-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)CC1CN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 23.6

Additional information on 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide

Professional Introduction to Compound with CAS No. 1353988-58-5 and Product Name: 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide

The compound with the CAS number 1353988-58-5 and the product name 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The molecular framework of this compound, featuring a chloro-substituted acetamide core linked to a N-ethylated pyrrolidine moiety, positions it as a versatile intermediate in synthetic chemistry and a promising candidate for further biochemical investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage complex heterocyclic structures to modulate biological pathways. The presence of the 1-methyl-pyrrolidin-3-ylmethyl group in 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide is particularly noteworthy, as pyrrolidine derivatives are well-documented for their role in various pharmacological applications. These derivatives often exhibit favorable pharmacokinetic profiles and can interact with biological targets in unique ways, making them valuable scaffolds for drug design.

Current research in medicinal chemistry highlights the importance of optimizing molecular structures to enhance binding affinity and selectivity. The chloro-substituent on the acetamide group in this compound is a key feature that influences its reactivity and interaction with biological receptors. Chlorinated amides are known to exhibit enhanced lipophilicity, which can improve membrane permeability and thus oral bioavailability. This characteristic is particularly relevant in the context of developing small-molecule drugs that require efficient delivery to target tissues.

Recent studies have demonstrated that compounds incorporating pyrrolidine rings can serve as effective modulators of enzyme activity and receptor binding. The N-ethylated pyrrolidine moiety in 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide contributes to its ability to engage with specific biological targets, including enzymes and ion channels. This interaction is critical for achieving therapeutic effects, as precise binding to biological receptors often dictates the efficacy and safety of a drug candidate.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the 1-methyl-pyrrolidin-3-ylmethyl group requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient synthetic routes, reducing waste and improving scalability. These advancements are essential for translating laboratory discoveries into viable pharmaceuticals.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the behavior of novel compounds. Molecular docking studies have been employed to explore the binding interactions between 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide and various biological targets. These simulations provide insights into how the compound might interact with proteins or nucleic acids, guiding further optimization efforts. Such computational approaches are integral to modern drug design pipelines, allowing researchers to prioritize promising candidates based on predicted efficacy.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including those targeted at rare diseases or neglected tropical infections. The versatility of 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide underscores its value as a building block in medicinal chemistry.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 1353988-58-5 will remain at the forefront of innovation. The integration of cutting-edge synthetic techniques with advanced computational methods ensures that such molecules can be rapidly translated into clinical applications. The development pipeline for this compound exemplifies the collaborative efforts between chemists, biologists, and pharmacologists working towards improving human health.

The future prospects for 2-Chloro-N-ethyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide are bright, with ongoing studies exploring its pharmacological profile and potential therapeutic uses. As our understanding of biological systems evolves, so too will our ability to design molecules that precisely target disease mechanisms. This compound serves as a testament to the power of interdisciplinary research in advancing chemical biology and pharmaceutical sciences.